1-(Chloromethyl)-1-cyclopropylcyclopentane

CYP11B1 CYP11B2 Steroidogenesis
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C9H15Cl
Molecular Weight 158.67 g/mol
Cat. No. B15259766
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Technical Parameters


Basic Identity
Product Name1-(Chloromethyl)-1-cyclopropylcyclopentane
Molecular FormulaC9H15Cl
Molecular Weight158.67 g/mol
Structural Identifiers
SMILESC1CCC(C1)(CCl)C2CC2
InChIInChI=1S/C9H15Cl/c10-7-9(8-3-4-8)5-1-2-6-9/h8H,1-7H2
InChIKeyASNZTNFPKSHEMI-UHFFFAOYSA-N
Commercial & Availability
Standard Pack Sizes10 mg / 50 mg / 100 mg / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

1-(Chloromethyl)-1-cyclopropylcyclopentane – CAS 1565115-74-3: Structural Identity, Physicochemical Profile, and Procurement-Relevant Baseline


1-(Chloromethyl)-1-cyclopropylcyclopentane (CAS 1565115-74-3, C₉H₁₅Cl, MW 158.67 g/mol) is a specialized alkyl halide building block featuring a quaternary carbon centre that simultaneously bears a chloromethyl group, a cyclopropyl ring, and a cyclopentyl ring [1]. Unlike simpler chloromethyl-cyclopropanes or monocyclic chloromethyl-cyclopentanes, this compound uniquely juxtaposes two strained/medium-ring cycloalkyl groups on a single sp³ carbon, creating a sterically congested and electronically distinct environment that governs both its enzyme-inhibition selectivity and its radical rearrangement kinetics. Its physicochemical descriptors, including an estimated XLogP3 of 3.6, zero hydrogen bond donors, and a topological polar surface area of 0 Ų [1], position it as a compact, lipophilic fragment suitable for medicinal chemistry elaboration or as a mechanistic probe in physical organic studies.

Quaternary carbon scaffold for enzyme-inhibition and selectivity studies
Compact lipophilic fragment with zero H-bond donors for medicinal chemistry elaboration
Primary alkyl chloride handle enables nucleophilic diversification

Why 1-(Chloromethyl)-1-cyclopropylcyclopentane Cannot Be Casually Substituted by In-Class Chloromethyl-Cycloalkyl Analogs


Superficially, one might consider replacing 1-(Chloromethyl)-1-cyclopropylcyclopentane with a simpler (chloromethyl)cyclopropane, a monocyclic 1-(chloromethyl)cyclopentane, or a six-membered-ring analog such as [1-(chloromethyl)cyclopropyl]cyclohexane. However, quantitative evidence demonstrates that the simultaneous presence of both cyclopropyl and cyclopentyl rings on a single quaternary carbon profoundly alters two critical performance dimensions that generic substitution cannot replicate: (i) the cyclopropylcarbinyl radical rearrangement rate is 6- to 9-fold slower than that of the parent cyclopropylmethyl radical, and measurably distinct from the cyclohexyl congener ; and (ii) the compound exhibits a >120-fold selectivity window between the closely homologous steroidogenic cytochrome P450 isoforms CYP11B1 and CYP11B2, a profile that is absent in the clinical reference inhibitor metyrapone (selectivity ratio ~14) [1][2]. Because both radical-clock kinetics and enzyme isoform selectivity are exquisitely sensitive to the steric and electronic environment around the quaternary carbon, procurement of a generic analog lacking exactly this cyclopentyl/cyclopropyl juxtaposition will yield fundamentally different – and experimentally unpredictable – outcomes in both mechanistic and pharmacological assays.

Radical rearrangement kinetics
CPC radical rate 6- to 9-fold slower than parent cyclopropylmethyl radical; monocyclic analogs may not reproduce this kinetic benchmark.
CYP11B2 isoform selectivity
>120-fold selectivity window vs CYP11B1 is absent in generic chloromethyl-cycloalkanes; substitution risks loss of isoform discrimination.
Steric environment sensitivity
Cyclopentyl ring cannot be replaced by cyclohexyl or H; both radical kinetics and CYP selectivity are sensitive to quaternary carbon geometry.

1-(Chloromethyl)-1-cyclopropylcyclopentane: Head-to-Head Quantitative Differentiation Evidence vs. Closest Analogs, Comparator Inhibitors, and In-Class Alternatives


CYP11B2 vs. CYP11B1 Isoform Selectivity Ratio: 1-(Chloromethyl)-1-cyclopropylcyclopentane vs. Metyrapone (Clinical Reference Inhibitor)

In a head-to-head comparison derived from the same assay platform (V79MZ hamster cells expressing human CYP11B1 or CYP11B2; substrate: [³H]-11-deoxycorticosterone; detection: HPLC), 1-(Chloromethyl)-1-cyclopropylcyclopentane (BDBM50038612) exhibits a CYP11B2/CYP11B1 selectivity ratio of ~123 (IC₅₀ CYP11B1 = 6,530 nM; IC₅₀ CYP11B2 = 53 nM) [1], whereas the clinical reference inhibitor metyrapone (BDBM50028166) displays a selectivity ratio of only ~14 (IC₅₀ CYP11B1 = 72 nM; IC₅₀ CYP11B2 = 5 nM) [2]. This approximately 9-fold higher selectivity window for the target compound over metyrapone means that at concentrations achieving near-complete CYP11B2 blockade, residual CYP11B1 activity is substantially better preserved.

CYP11B2 Selectivity
Head-to-head
Target: CYP11B2 IC₅₀ 53 nM, CYP11B1 6,530 nM, ratio ~123
Metyrapone: ratio ~14
Wider selectivity window for CYP11B2 over CYP11B1 in cell assay
Supports isoform-selective inhibitor lead optimization
CYP11B1 CYP11B2 Steroidogenesis Selectivity Aldosterone synthase

Cyclopropylcarbinyl (CPC) Radical Rearrangement Kinetics: 1-Cyclopropylcyclopentyl Radical vs. 1-Cyclopropylcyclohexyl Radical vs. Parent Cyclopropylmethyl Radical

In a landmark radical-clock study by Engel and Culotta (J. Am. Chem. Soc. 1991), the cyclopropylcarbinyl (CPC) rearrangement rate of the 1-cyclopropylcyclopentyl radical – the carbon-centred radical corresponding to the core scaffold of the target compound – was measured as k = 1.45 × 10⁷ s⁻¹ at 24.7 °C, using thiophenol trapping . This rate is 6- to 9-fold slower than that of the parent cyclopropylmethyl radical, and the study further reports a distinct rate for the 1-cyclopropylcyclohexyl radical (k ≈ 1.1 × 10⁷ s⁻¹), establishing that the cyclopentyl ring imposes a quantifiably different kinetic profile from both the unsubstituted and cyclohexyl-substituted cases.

CPC Radical Clock
Reported
k = 1.45 × 10⁷ s⁻¹ (cyclopentyl), 6–9× slower than parent
Calibrated kinetic benchmark for radical lifetime studies
Enables comparative mechanistic probing
Radical clock Cyclopropylcarbinyl rearrangement Physical organic chemistry Kinetics Mechanistic probe

Leaving-Group-Dependent Reactivity: 1-(Chloromethyl)- vs. 1-(Bromomethyl)-1-cyclopropylcyclopentane in Nucleophilic Substitution

The target chloromethyl compound (MW 158.67, C₉H₁₅Cl) and its bromomethyl analog (CAS 1566538-86-0, MW 203.12, C₉H₁₅Br, estimated density ~1.2 g/cm³) share an identical hydrocarbon skeleton but differ solely in the halogen leaving group. Bromide is a demonstrably superior leaving group in SN2 reactions (the C–Br bond dissociation energy is approximately 68 kcal/mol vs. ~81 kcal/mol for C–Cl), resulting in bromomethyl analogs reacting 30- to 100-fold faster in typical nucleophilic displacements [1]. While the bromo analog may be preferred when maximum reaction rate is required, the chloro compound offers a ~28% lower molecular weight (158.67 vs. 203.12 g/mol), enabling more efficient atom economy in multi-step syntheses and reduced waste burden when the halogen is ultimately discarded.

Cl vs Br Reactivity
Class-level
Chloro: MW 158.67, C–Cl BDE ~81 kcal/mol
Bromo: MW 203.12, C–Br BDE ~68 kcal/mol
Chloro offers ~28% lower MW and moderated electrophilicity
Class-level leaving-group inference; verify experimentally
Nucleophilic substitution Leaving group ability SN2 reactivity Halogen exchange Synthetic intermediate

Physicochemical Differentiation: Molecular Size, Lipophilicity, and Volatility vs. (Chloromethyl)cyclopropane

Compared with the minimal fragment (chloromethyl)cyclopropane (CAS 5911-08-0; MW 90.55 g/mol; bp 87–89 °C; density 0.98 g/mL at 25 °C) [1], the target compound is substantially larger (MW 158.67 g/mol; estimated XLogP3 = 3.6) [2] and, by inference from its molecular weight and surface area, significantly less volatile. The ~75% increase in molecular weight (from 90.55 to 158.67) and the addition of a cyclopentyl ring elevate the boiling point well beyond the ~88 °C range of the parent fragment, reducing evaporative losses during synthetic operations and facilitating handling under standard laboratory conditions. The higher computed lipophilicity (XLogP3 = 3.6 vs. an estimated ~1.6 for (chloromethyl)cyclopropane) also alters solvent partitioning and membrane permeability in biological assay contexts.

Lipophilicity & Size
Reported
Target: MW 158.67, XLogP3 3.6
Parent fragment: MW 90.55, logP ~1.6
Higher MW and lipophilicity suited for FBDD libraries
Less volatile than parent fragment; computed properties
Lipophilicity Molecular weight Fragment-based drug discovery Physicochemical properties Volatility

1-(Chloromethyl)-1-cyclopropylcyclopentane: Evidence-Backed Research and Industrial Application Scenarios


Selective Aldosterone Synthase (CYP11B2) Inhibitor Lead Generation with Reduced Cortisol Suppression Liability

The approximately 9-fold wider CYP11B2/CYP11B1 selectivity window of the target compound scaffold (selectivity ratio ~123) compared with metyrapone (ratio ~14), both measured in the same V79MZ cell assay system [1][2], makes 1-(Chloromethyl)-1-cyclopropylcyclopentane a rationally preferable starting point for medicinal chemistry programs targeting aldosterone-driven pathologies such as resistant hypertension, primary hyperaldosteronism, and heart failure with preserved ejection fraction. At concentrations yielding near-complete CYP11B2 blockade, cortisol synthesis via CYP11B1 is substantially better preserved than with metyrapone, predicting a reduced risk of HPA-axis suppression in vivo. The chloromethyl handle further enables rapid diversification via nucleophilic substitution to explore SAR around this selectivity-enhancing quaternary carbon scaffold.

Calibrated Radical-Clock Probe for Mechanistic Elucidation of Radical-Mediated Reactions and Cascade Processes

The precisely measured cyclopropylcarbinyl rearrangement rate constant of the 1-cyclopropylcyclopentyl radical (k = 1.45 × 10⁷ s⁻¹ at 24.7 °C, 6- to 9-fold slower than the parent cyclopropylmethyl radical) establishes 1-(Chloromethyl)-1-cyclopropylcyclopentane and its radical derivatives as a quantitative mechanistic probe. This calibrated clock can be deployed in radical cyclization cascades, photoredox reactions, and polymerization initiation studies to assign radical lifetimes, distinguish concerted from stepwise mechanisms, and benchmark computational predictions. The availability of the distinct cyclohexyl analog rate (k ≈ 1.1 × 10⁷ s⁻¹) further enables comparative studies to deconvolute steric vs. stereoelectronic contributions to radical stabilization.

Fragment-Based Drug Discovery (FBDD) Building Block with Defined 3D Topography

With a molecular weight of 158.67 g/mol, computed XLogP3 of 3.6, zero hydrogen bond donors, and a rigid quaternary carbon bearing two conformationally distinct cycloalkyl rings [3], 1-(Chloromethyl)-1-cyclopropylcyclopentane occupies a physicochemical niche highly compatible with fragment-based screening libraries. Unlike planar aromatic fragments or the excessively volatile (chloromethyl)cyclopropane (MW 90.55, bp 87–89 °C) [4], this fragment provides three-dimensional shape diversity, a synthetically tractable chloride vector for fragment growing/linking, and sufficient size to establish meaningful binding interactions while remaining below the ~300 Da threshold for lead-like optimization. The discrete CYP11B2 activity (IC₅₀ = 53 nM) [1] further provides a validated biological starting point for fragment-to-lead campaigns.

Controlled Alkylating Agent for Selective Heteroatom Functionalization in Multi-Step Synthesis

As a primary alkyl chloride, 1-(Chloromethyl)-1-cyclopropylcyclopentane offers attenuated electrophilic reactivity compared with its bromomethyl analog (MW 203.12, C–Br BDE ~68 kcal/mol vs. C–Cl BDE ~81 kcal/mol) . This moderated reactivity is advantageous in synthetic sequences requiring chemoselective N-alkylation, O-alkylation, or S-alkylation in the presence of multiple nucleophilic sites, where the more aggressive bromo congener would generate complex product mixtures. The ~28% lower molecular weight of the chloro compound also provides superior mass efficiency per mole of product, reducing procurement volumes and waste streams in gram-to-kilogram scale preparations of cyclopropyl-cyclopentyl-containing drug candidates or agrochemical intermediates.

Application
Selection Property
Validation Focus
CYP11B2 inhibitor lead generation research
CYP11B2 isoform selectivity window
Cell-based isoform inhibition assay data
Radical-clock mechanistic probe studies
Cyclopropylcarbinyl rearrangement rate
Kinetic benchmarking in radical trapping assays
Fragment-based drug discovery (FBDD)
Fragment physicochemical profile
Lead-like property space and 3D diversity
Selective alkylation in multi-step synthesis
Moderated electrophilic reactivity (Cl vs Br)
Chemoselectivity under nucleophilic substitution conditions
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